Cas no 1841438-01-4 ((3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,2,3-thiadiazol-4-yl)propanoic acid)

• Product Name: (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,2,3-thiadiazol-4-yl)propanoic acid
• CAS No: 1841438-01-4
• MF: C₂₀H₁₇N₃O₄S
• MW: 395.431683301926
• CID: 5834105
• PubChem ID: 165807726
• Update Time: 2025-06-09

(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,2,3-thiadiazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1841438-01-4
• (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,2,3-thiadiazol-4-yl)propanoic acid
• EN300-1287270

• Inchi： 1S/C20H17N3O4S/c24-19(25)9-17(18-11-28-23-22-18)21-20(26)27-10-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,11,16-17H,9-10H2,(H,21,26)(H,24,25)/t17-/m0/s1
• InChI Key： CJLBZBLMHKTVEJ-KRWDZBQOSA-N
• SMILES： S1C=C([C@H](CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)N=N1

Computed Properties

• Exact Mass: 395.09397721g/mol
• Monoisotopic Mass: 395.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 130Ų

Additional information on (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,2,3-thiadiazol-4-yl)propanoic acid

Research Brief on (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,2,3-thiadiazol-4-yl)propanoic acid (CAS: 1841438-01-4)

The compound (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,2,3-thiadiazol-4-yl)propanoic acid (CAS: 1841438-01-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a versatile building block in peptide synthesis, particularly in the context of Fmoc (fluorenylmethyloxycarbonyl) chemistry. The presence of the 1,2,3-thiadiazole moiety in its structure has been shown to confer unique reactivity and stability, making it an attractive candidate for the development of novel peptide-based therapeutics. Researchers have successfully incorporated this compound into peptide chains, demonstrating its compatibility with standard solid-phase peptide synthesis (SPPS) protocols.

In terms of biological activity, preliminary investigations suggest that derivatives of (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,2,3-thiadiazol-4-yl)propanoic acid exhibit promising interactions with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry reported that thiadiazole-containing peptides derived from this compound showed moderate inhibitory activity against certain proteases involved in inflammatory pathways. The unique electronic properties of the thiadiazole ring appear to contribute to these interactions, potentially offering new avenues for drug design.

The synthetic accessibility of this compound has been another area of focus in recent research. A team from the University of Tokyo developed an optimized synthetic route in 2022 that improved the overall yield to 78% while maintaining excellent enantiomeric purity (>99% ee). This advancement has made the compound more readily available for broader research applications and has facilitated structure-activity relationship (SAR) studies of related derivatives.

From a pharmaceutical development perspective, the stability profile of (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,2,3-thiadiazol-4-yl)propanoic acid has been thoroughly investigated. Accelerated stability studies under various pH conditions and temperatures have demonstrated that the compound maintains its integrity in solid form for extended periods, though solution-phase stability requires careful buffer selection. These findings are crucial for potential formulation development.

Looking forward, researchers are particularly excited about the potential of this compound in the development of constrained peptide therapeutics. The rigid thiadiazole moiety may help stabilize specific peptide conformations, potentially leading to improved bioavailability and target specificity. Several pharmaceutical companies have included derivatives of this compound in their peptide-based drug discovery pipelines, with early-stage preclinical studies expected to begin in 2024.

In conclusion, (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,2,3-thiadiazol-4-yl)propanoic acid represents a promising scaffold in medicinal chemistry with diverse applications. Its unique structural features, synthetic accessibility, and emerging biological activities make it a compound of significant interest for future research and development efforts in peptide-based therapeutics and beyond.